Ethyl 2-(2-(2,6-dimethylmorpholino)acetamido)-4-(4-isopropylphenyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(2,6-dimethylmorpholin-4-yl)acetyl]amino]-4-(4-propan-2-ylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C24H32N2O4S/c1-6-29-24(28)22-20(19-9-7-18(8-10-19)15(2)3)14-31-23(22)25-21(27)13-26-11-16(4)30-17(5)12-26/h7-10,14-17H,6,11-13H2,1-5H3,(H,25,27)
• InChI Key: DRTBBSPCPCHOIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C(C)C)NC(=O)CN3CC(OC(C3)C)C
• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol

Description

Ethyl 2-(2-(2,6-dimethylmorpholino)acetamido)-4-(4-isopropylphenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C24H32N2O4S and its molecular weight is 444.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Thiophene derivatives have been synthesized and evaluated for their biological activities. For example, a study involved the synthesis of bromophenol derivatives with a cyclopropyl moiety and observed their effective inhibition of cytosolic carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes. These inhibitors are significant in the treatment of diseases like Alzheimer's disease, Parkinson's disease, and others (Boztaş et al., 2019).

Novel Synthetic Routes

Research has explored novel synthetic routes for thiophene derivatives. One study detailed a versatile synthesis approach for poly substituted 3-aminothiophenes, demonstrating the potential for creating a variety of thiophene-based compounds with significant applications in material science and pharmacology (Chavan et al., 2016).

Antiproliferative Activity

Some thiophene derivatives have been tested for their antiproliferative activity against cancer cell lines. A novel series of thiophene and thienopyrimidine derivatives showed significant activity, especially against breast cancer cell lines, indicating their potential as cancer therapeutic agents (Ghorab et al., 2013).

Luminescent Properties

Thiophene derivatives have also been synthesized for their luminescent properties, with applications in materials science. A study on the rapid synthesis of 2,4-disubstituted thiophenes highlighted their potential in creating highly luminescent materials (Teiber & Müller, 2012).